benzyl 4-(trifluoromethylsulfonyloxy)-5,6-dihydropyridine-1(2H)-carboxylate
Cat. No. B8324510
M. Wt: 365.33 g/mol
InChI Key: QQNODYJHGYMVOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:48][CH2:49][Cl:50].[F:7][C:8]([F:9])([F:10])[S:11]([O:12][C:13]1=[CH:14][CH2:15][N:16]([C:19](=[O:20])[O:21][CH2:22][c:23]2[cH:24][cH:25][cH:26][cH:27][cH:28]2)[CH2:17][CH2:18]1)(=[O:29])=[O:30].[Na+:1].[Na+:2].[O-:3][C:4](=[O:5])[O-:6].[O:41]1[CH2:42][CH2:43][O:44][CH2:45][CH2:46]1.[OH2:47].[OH:31][c:32]1[cH:33][cH:34][c:35]([B:38]([OH:39])[OH:40])[cH:36][cH:37]1>>[C:13]1([c:35]2[cH:34][cH:33][c:32]([OH:31])[cH:37][cH:36]2)=[CH:14][CH2:15][N:16]([C:19](=[O:20])[O:21][CH2:22][c:23]2[cH:24][cH:25][cH:26][cH:27][cH:28]2)[CH2:17][CH2:18]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O=C(OCc1ccccc1)N1CC=C(OS(=O)(=O)C(F)(F)F)CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1COCCO1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
OB(O)c1ccc(O)cc1
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
|
O=C(OCc1ccccc1)N1CC=C(c2ccc(O)cc2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
